3-benzyl-10-(4-ethoxyphenyl)-1-methyl-7,8,9,10-tetrahydro-1H-[1,3]diazepino[2,1-f]purine-2,4(3H,6H)-dione

• IUPAC Name: 3-benzyl-10-(4-ethoxyphenyl)-1-methyl-6,7,8,9-tetrahydropurino[7,8-a][1,3]diazepine-2,4-dione
• InChI: InChI=1S/C25H27N5O3/c1-3-33-20-13-11-19(12-14-20)28-15-7-8-16-29-21-22(26-24(28)29)27(2)25(32)30(23(21)31)17-18-9-5-4-6-10-18/h4-6,9-14H,3,7-8,15-17H2,1-2H3
• InChI Key: LVJLUGRBBNHBHS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2CCCCN3C2=NC4=C3C(=O)N(C(=O)N4C)CC5=CC=CC=C5
• Molecular Formula: C25H27N5O3
• Molecular Weight: 445.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and rings, including a benzyl group, an ethoxyphenyl group, a diazepino group, and a purine dione group. These groups suggest that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The diazepino and purine rings would likely contribute to the rigidity of the molecule, while the benzyl and ethoxyphenyl groups could add flexibility.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, we can infer some possibilities based on its structure. The benzyl group could potentially undergo oxidation reactions. The diazepino and purine rings might participate in substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. For example, the presence of multiple rings could increase its melting point and decrease its solubility in water.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its specific biological targets. Given its complex structure, it could potentially interact with multiple targets.

Safety and Hazards

The safety and hazards of this compound would depend on its specific biological activity. As with any compound, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions for this compound could include further exploration of its synthesis, investigation of its biological activity, and optimization of its properties for potential applications.